N-[1-(5,6-dihydroimidazo[1,5-a]pyrazin-7(8H)-ylcarbonyl)propyl]-3-methoxyaniline

• IUPAC Name: 1-(6,8-dihydro-5H-imidazo[1,5-a]pyrazin-7-yl)-2-(3-methoxyanilino)butan-1-one
• InChI: InChI=1S/C17H22N4O2/c1-3-16(19-13-5-4-6-15(9-13)23-2)17(22)20-7-8-21-12-18-10-14(21)11-20/h4-6,9-10,12,16,19H,3,7-8,11H2,1-2H3
• InChI Key: LOWWKAWEUXPYHW-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)N1CCN2C=NC=C2C1)NC3=CC(=CC=C3)OC
• Molecular Formula: C17H22N4O2
• Molecular Weight: 314.4 g/mol

Description

N-[1-(5,6-dihydroimidazo[1,5-a]pyrazin-7(8H)-ylcarbonyl)propyl]-3-methoxyaniline, also known as DPMA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DPMA is a white to off-white powder that is soluble in organic solvents and has a molecular weight of 352.42 g/mol. In

Mechanism of Action

The exact mechanism of action of N-[1-(5,6-dihydroimidazo[1,5-a]pyrazin-7(8H)-ylcarbonyl)propyl]-3-methoxyaniline is not fully understood, but it is believed to involve the modulation of sigma-1 receptors. N-[1-(5,6-dihydroimidazo[1,5-a]pyrazin-7(8H)-ylcarbonyl)propyl]-3-methoxyaniline has been found to enhance the activity of sigma-1 receptors, which in turn leads to the activation of various signaling pathways and the modulation of ion channels and neurotransmitter release. This modulation of sigma-1 receptors is thought to underlie the analgesic, anxiolytic, and neuroprotective effects of N-[1-(5,6-dihydroimidazo[1,5-a]pyrazin-7(8H)-ylcarbonyl)propyl]-3-methoxyaniline.
Biochemical and Physiological Effects:
N-[1-(5,6-dihydroimidazo[1,5-a]pyrazin-7(8H)-ylcarbonyl)propyl]-3-methoxyaniline has been found to exhibit a range of biochemical and physiological effects, including analgesic, anxiolytic, and neuroprotective effects. N-[1-(5,6-dihydroimidazo[1,5-a]pyrazin-7(8H)-ylcarbonyl)propyl]-3-methoxyaniline has been shown to reduce pain in animal models of neuropathic and inflammatory pain, and to reduce anxiety-like behavior in animal models of anxiety. N-[1-(5,6-dihydroimidazo[1,5-a]pyrazin-7(8H)-ylcarbonyl)propyl]-3-methoxyaniline has also been found to protect against neurodegeneration in animal models of Parkinson's disease and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N-[1-(5,6-dihydroimidazo[1,5-a]pyrazin-7(8H)-ylcarbonyl)propyl]-3-methoxyaniline has several advantages for lab experiments, including its high potency and selectivity towards sigma-1 receptors, its ability to cross the blood-brain barrier, and its favorable pharmacokinetic profile. However, N-[1-(5,6-dihydroimidazo[1,5-a]pyrazin-7(8H)-ylcarbonyl)propyl]-3-methoxyaniline also has some limitations, including its relatively short half-life and the lack of a reliable method for quantifying its concentration in biological samples.

Future Directions

There are several future directions for the study of N-[1-(5,6-dihydroimidazo[1,5-a]pyrazin-7(8H)-ylcarbonyl)propyl]-3-methoxyaniline, including the development of more potent and selective sigma-1 receptor ligands, the investigation of the role of sigma-1 receptors in various physiological and pathological processes, and the exploration of the therapeutic potential of N-[1-(5,6-dihydroimidazo[1,5-a]pyrazin-7(8H)-ylcarbonyl)propyl]-3-methoxyaniline in various disease states. Additionally, the development of new methods for quantifying N-[1-(5,6-dihydroimidazo[1,5-a]pyrazin-7(8H)-ylcarbonyl)propyl]-3-methoxyaniline in biological samples could help to facilitate its use in preclinical and clinical studies.

Synthesis Methods

The synthesis of N-[1-(5,6-dihydroimidazo[1,5-a]pyrazin-7(8H)-ylcarbonyl)propyl]-3-methoxyaniline involves the reaction of 3-methoxyaniline with 5,6-dihydroimidazo[1,5-a]pyrazin-7(8H)-one in the presence of a suitable coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 1-hydroxybenzotriazole (HOBt). The resulting product is then purified by column chromatography to obtain N-[1-(5,6-dihydroimidazo[1,5-a]pyrazin-7(8H)-ylcarbonyl)propyl]-3-methoxyaniline in high yield and purity.

Scientific Research Applications

N-[1-(5,6-dihydroimidazo[1,5-a]pyrazin-7(8H)-ylcarbonyl)propyl]-3-methoxyaniline has been extensively studied for its potential applications in various fields such as medicinal chemistry, pharmacology, and neuroscience. N-[1-(5,6-dihydroimidazo[1,5-a]pyrazin-7(8H)-ylcarbonyl)propyl]-3-methoxyaniline has been found to exhibit potent and selective binding affinity towards sigma-1 receptors, which are known to play a crucial role in various physiological and pathological processes. Sigma-1 receptors are widely distributed in the central and peripheral nervous system and have been implicated in the modulation of pain, anxiety, depression, and neurodegenerative diseases.